Ethyl 2-(4-methoxybenzamido)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride

• IUPAC Name: ethyl 2-[(4-methoxybenzoyl)amino]-6-methyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate;hydrochloride
• InChI: InChI=1S/C19H22N2O4S.ClH/c1-4-25-19(23)16-14-9-10-21(2)11-15(14)26-18(16)20-17(22)12-5-7-13(24-3)8-6-12;/h5-8H,4,9-11H2,1-3H3,(H,20,22);1H
• InChI Key: CCPLKZWJPWOOIV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCN(C2)C)NC(=O)C3=CC=C(C=C3)OC.Cl
• Molecular Formula: C19H23ClN2O4S
• Molecular Weight: 410.9 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including an ester group (carboxylate), an amide group (benzamido), and a heterocyclic ring (tetrahydrothieno[2,3-c]pyridine). The presence of these functional groups suggests that the compound could participate in a variety of chemical reactions.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. For instance, the tetrahydrothieno[2,3-c]pyridine ring could be formed through a cyclization reaction, while the amide and ester groups could be introduced through nucleophilic substitution reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a heterocyclic ring. The compound would likely exhibit a combination of the properties of its constituent functional groups.

Chemical Reactions Analysis

The compound could participate in a variety of chemical reactions due to the presence of its functional groups. For example, the ester group could undergo hydrolysis to form a carboxylic acid and an alcohol, while the amide group could participate in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups present in it. For example, the presence of polar functional groups like the amide and ester could make the compound soluble in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if the compound is volatile, it could pose inhalation risks. Additionally, the compound could be harmful if ingested or if it comes into contact with the skin.

Future Directions

The future research directions for this compound could include studying its potential applications, such as its use as a pharmaceutical drug or a chemical intermediate. Additionally, research could be conducted to improve the synthesis of this compound and to better understand its reactivity.